Cas no 70128-09-5 (5-Methyl-2-(methylamino)benzaldehyde)

5-Methyl-2-(methylamino)benzaldehyde is a versatile aromatic aldehyde derivative characterized by the presence of a methylamino substituent at the ortho position relative to the formyl group. This compound is of interest in organic synthesis due to its reactive aldehyde functionality and the electron-donating effects of the methylamino group, which can influence regioselectivity in subsequent reactions. It serves as a valuable intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The methyl substitution on the benzene ring enhances stability while maintaining reactivity, making it suitable for use in complex multi-step syntheses. Its well-defined structure allows for precise modifications in target-oriented applications.
5-Methyl-2-(methylamino)benzaldehyde structure
70128-09-5 structure
Product Name:5-Methyl-2-(methylamino)benzaldehyde
CAS No:70128-09-5
MF:C9H11NO
MW:149.189742326736
MDL:MFCD18824478
CID:1022443
PubChem ID:45083658
Update Time:2025-10-16

5-Methyl-2-(methylamino)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 5-methyl-2-(methylamino)- (9CI)
    • 5-methyl-2-(methylamino)benzaldehyde
    • EN300-343890
    • Benzaldehyde,5-methyl-2-(methylamino)-(9ci)
    • SCHEMBL14037701
    • Z1203816483
    • AKOS006353340
    • DTXSID00665476
    • 70128-09-5
    • DB-284870
    • BENZALDEHYDE, 5-METHYL-2-(METHYLAMINO)-
    • 5-Methyl-2-(methylamino)benzaldehyde
    • MDL: MFCD18824478
    • Inchi: 1S/C9H11NO/c1-7-3-4-9(10-2)8(5-7)6-11/h3-6,10H,1-2H3
    • InChI Key: HKIOILVVCFTJTI-UHFFFAOYSA-N
    • SMILES: O=CC1C=C(C)C=CC=1NC

Computed Properties

  • Exact Mass: 149.084063974g/mol
  • Monoisotopic Mass: 149.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 29.1Ų

5-Methyl-2-(methylamino)benzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M222953-10mg
5-Methyl-2-(methylamino)benzaldehyde
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$ 50.00 2022-06-04
TRC
M222953-50mg
5-Methyl-2-(methylamino)benzaldehyde
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$ 160.00 2022-06-04
TRC
M222953-100mg
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$ 275.00 2022-06-04
Enamine
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$174.0 2023-09-03
Enamine
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70128-09-5 95%
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$257.0 2023-09-03
Enamine
EN300-343890-0.25g
5-methyl-2-(methylamino)benzaldehyde
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$367.0 2023-09-03
Enamine
EN300-343890-0.5g
5-methyl-2-(methylamino)benzaldehyde
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$579.0 2023-09-03
Enamine
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$0.0 2023-06-07
Enamine
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$1454.0 2023-09-03
Enamine
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